Cas no 2680678-13-9 (1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one)

• Product Name: 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one
• CAS No: 2680678-13-9
• MF: C₈H₁₄N₄OS
• MW: 214.287959575653
• CID: 5648708
• PubChem ID: 165908589
• Update Time: 2025-10-28

1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2680678-13-9
• 1-{3-amino-4-thia-1,2,8-triazaspiro[4.5]dec-2-en-1-yl}ethan-1-one
• EN300-28273443
• 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one

• Inchi： 1S/C8H14N4OS/c1-6(13)12-8(14-7(9)11-12)2-4-10-5-3-8/h10H,2-5H2,1H3,(H2,9,11)
• InChI Key： VTHVOOIGCUCZDX-UHFFFAOYSA-N
• SMILES： S1C(N)=NN(C(C)=O)C21CCNCC2

Computed Properties

• Exact Mass: 214.08883226g/mol
• Monoisotopic Mass: 214.08883226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 96Ų

Additional information on 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one

Comprehensive Overview of 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one (CAS No. 2680678-13-9)

The compound 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one, identified by its CAS No. 2680678-13-9, is a sophisticated heterocyclic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique spirocyclic structure and functional groups, including the amino and thia moieties, make it a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural resemblance to other bioactive compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted therapies. 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one aligns with this trend, as its multi-heteroatom framework offers diverse interaction sites for binding to biological targets. Computational studies suggest its potential in addressing drug-resistant pathogens and chronic inflammatory conditions, topics frequently searched by professionals in the biotech and healthcare sectors.

The synthesis of CAS No. 2680678-13-9 involves intricate steps, including cyclization and functional group transformations, which are often discussed in academic forums and patent literature. Its spiro[4.5]decane core is a notable feature, as such scaffolds are known to enhance metabolic stability and bioavailability—a key consideration for modern drug design. This has led to increased searches for "spirocyclic compounds in drug development" and "heterocyclic synthesis techniques" among chemists.

From an industrial perspective, 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one is also explored for its utility in agrochemicals and material science. Its thia (sulfur-containing) group may contribute to the development of catalysts or ligands for asymmetric synthesis, a hot topic in green chemistry. Environmental concerns and regulatory shifts toward sustainable practices have amplified interest in such applications, as reflected in search queries like "sulfur heterocycles in catalysis".

Analytical characterization of this compound typically employs NMR spectroscopy, mass spectrometry, and X-ray crystallography, techniques widely searched by analytical chemists. Its crystalline properties and solubility profiles are critical for formulation studies, another area of growing interest. Discussions around "improving drug solubility" and "polymorph screening methods" frequently intersect with research on CAS No. 2680678-13-9.

In conclusion, 1-{3-amino-4-thia-1,2,8-triazaspiro4.5dec-2-en-1-yl}ethan-1-one represents a versatile compound with broad interdisciplinary relevance. Its structural complexity and functional diversity position it as a valuable subject for ongoing research, particularly in addressing contemporary challenges in healthcare, sustainability, and advanced materials. As scientific inquiries evolve, this compound is likely to remain a focal point for innovation and discovery.